1-[2-Cyclopentyl-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole

• CAS No.: 59666-71-6
• Molecular Formula: C16H18Cl2N2
• Molecular Weight: 309.2 g/mol
• IUPAC Name: 1-[2-cyclopentyl-2-(2,4-dichlorophenyl)ethyl]imidazole
• InChI: InChI=1S/C16H18Cl2N2/c17-13-5-6-14(16(18)9-13)15(12-3-1-2-4-12)10-20-8-7-19-11-20/h5-9,11-12,15H,1-4,10H2
• InChI Key: KJGLTYLILTYBQG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl

Description

1-[2-Cyclopentyl-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole is a useful research compound. Its molecular formula is C16H18Cl2N2 and its molecular weight is 309.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 18 parts of 1H-imidazole, 18 parts of 2,4-dichloro-β-cyclopentylbenzeneethanol methanesulfonate and 225 parts of N,N-dimethylformamide is stirred and refluxed overnight. The reaction mixture is cooled and poured onto water. The product is extracted three times with trichloromethane. The combined extracts are washed three times with water and stirred with silicagel. The latter is filtered off and the filtrate is evaporated. The residue is crystallized from petroleumether. The product is filtered off and recrystallized from a mixture of 2,2'-oxybispropane and petroleum-ether, yielding 6.8 parts of 1-[2-cyclopentyl-2-(2,4-dichlorophenyl)-ethyl]-1H-imidazole; mp. 97.6° C.